3-(2-bromo-5-methoxyphenyl)-5-(1-chloroethyl)-4,5-dihydro-1,2-oxazole
Overview
Description
3-(2-Bromo-5-methoxyphenyl)-5-(1-chloroethyl)-4,5-dihydro-1,2-oxazole, also known as BMPCO, is an organic compound belonging to the oxazole family. It is a heterocyclic compound, which means it has both carbon and nitrogen atoms in its ring structure. BMPCO has been extensively studied due to its wide range of applications in the fields of medicine, agriculture, and biochemistry. It has been used as an intermediate in the synthesis of a variety of compounds, including drugs, pesticides, and other organic compounds. In addition, BMPCO has been shown to have a variety of biochemical and physiological effects, making it a useful tool in the study of various diseases and conditions.
Mechanism of Action
The mechanism of action of 3-(2-bromo-5-methoxyphenyl)-5-(1-chloroethyl)-4,5-dihydro-1,2-oxazole is not fully understood. However, it is believed that its effects are due to its ability to interact with various enzymes and receptors in the body. For example, 3-(2-bromo-5-methoxyphenyl)-5-(1-chloroethyl)-4,5-dihydro-1,2-oxazole has been shown to interact with the enzyme cyclooxygenase-2 (COX-2), which plays a role in the production of inflammatory molecules. In addition, 3-(2-bromo-5-methoxyphenyl)-5-(1-chloroethyl)-4,5-dihydro-1,2-oxazole has been shown to interact with the receptor for the neurotransmitter serotonin, which is involved in the regulation of mood, appetite, and sleep.
Biochemical and Physiological Effects
3-(2-bromo-5-methoxyphenyl)-5-(1-chloroethyl)-4,5-dihydro-1,2-oxazole has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to inhibit the production of inflammatory molecules, such as prostaglandins and leukotrienes. In addition, it has been shown to reduce inflammation, pain, and fever. It has also been shown to inhibit the growth of cancer cells and reduce the risk of cardiovascular disease.
Advantages and Limitations for Lab Experiments
The use of 3-(2-bromo-5-methoxyphenyl)-5-(1-chloroethyl)-4,5-dihydro-1,2-oxazole in lab experiments has several advantages. For example, it is a relatively inexpensive compound and is readily available. In addition, it is relatively stable and can be stored for long periods of time. However, there are also some limitations to the use of 3-(2-bromo-5-methoxyphenyl)-5-(1-chloroethyl)-4,5-dihydro-1,2-oxazole in lab experiments. For example, it is a toxic compound and should be handled with care. In addition, it can be difficult to synthesize and may require specialized equipment.
Future Directions
The potential future directions for 3-(2-bromo-5-methoxyphenyl)-5-(1-chloroethyl)-4,5-dihydro-1,2-oxazole are numerous. For example, it may be possible to use 3-(2-bromo-5-methoxyphenyl)-5-(1-chloroethyl)-4,5-dihydro-1,2-oxazole as a drug in the treatment of various diseases and conditions. In addition, it may be possible to use 3-(2-bromo-5-methoxyphenyl)-5-(1-chloroethyl)-4,5-dihydro-1,2-oxazole in the development of new pesticides or other organic compounds. Finally, it may be possible to use 3-(2-bromo-5-methoxyphenyl)-5-(1-chloroethyl)-4,5-dihydro-1,2-oxazole to study the effects of environmental pollutants on human health.
Synthesis Methods
3-(2-bromo-5-methoxyphenyl)-5-(1-chloroethyl)-4,5-dihydro-1,2-oxazole can be synthesized using various methods, including an acid-catalyzed reaction, a base-catalyzed reaction, and a Wittig reaction. In the acid-catalyzed reaction, 3-(2-bromo-5-methoxyphenyl)-5-(1-chloroethyl)-4,5-dihydro-1,2-oxazole is synthesized from the reaction of 2-bromo-5-methoxyphenol and 1-chloroethyl chloride in the presence of an acid catalyst. In the base-catalyzed reaction, 3-(2-bromo-5-methoxyphenyl)-5-(1-chloroethyl)-4,5-dihydro-1,2-oxazole is synthesized from the reaction of 2-bromo-5-methoxyphenol and 1-chloroethyl chloride in the presence of a base catalyst. In the Wittig reaction, 3-(2-bromo-5-methoxyphenyl)-5-(1-chloroethyl)-4,5-dihydro-1,2-oxazole is synthesized from the reaction of 2-bromo-5-methoxyphenol and 1-chloroethyl chloride in the presence of a phosphonium salt.
Scientific Research Applications
3-(2-bromo-5-methoxyphenyl)-5-(1-chloroethyl)-4,5-dihydro-1,2-oxazole has been used in a variety of scientific research applications. For example, it has been used as an intermediate in the synthesis of a variety of compounds, including drugs, pesticides, and other organic compounds. In addition, it has been used in the study of various diseases and conditions, such as cancer, diabetes, and Alzheimer's disease. It has also been used to study the effects of various environmental pollutants on human health.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(2-bromo-5-methoxyphenyl)-5-(1-chloroethyl)-4,5-dihydro-1,2-oxazole' involves the synthesis of the oxazole ring and subsequent functionalization of the aromatic and alkyl groups.", "Starting Materials": [ "2-bromo-5-methoxyaniline", "2-chloroethylamine hydrochloride", "acetic anhydride", "sodium acetate", "ethyl acetate", "sodium hydroxide", "acetic acid", "phosphorus oxychloride", "triethylamine", "dimethylformamide", "palladium on carbon", "hydrogen gas" ], "Reaction": [ "Step 1: Synthesis of 2-bromo-5-methoxyphenyl acetamide by reacting 2-bromo-5-methoxyaniline with acetic anhydride and sodium acetate in ethyl acetate.", "Step 2: Synthesis of 2-bromo-5-methoxyphenyl-N-(2-chloroethyl)acetamide by reacting 2-bromo-5-methoxyphenyl acetamide with 2-chloroethylamine hydrochloride in the presence of sodium hydroxide and acetic acid.", "Step 3: Synthesis of 3-(2-bromo-5-methoxyphenyl)-5-(1-chloroethyl)-4,5-dihydro-1,2-oxazole by cyclization of 2-bromo-5-methoxyphenyl-N-(2-chloroethyl)acetamide with phosphorus oxychloride and triethylamine in dimethylformamide, followed by reduction of the resulting oxazoline intermediate with palladium on carbon and hydrogen gas." ] } | |
CAS RN |
2649080-18-0 |
Product Name |
3-(2-bromo-5-methoxyphenyl)-5-(1-chloroethyl)-4,5-dihydro-1,2-oxazole |
Molecular Formula |
C12H13BrClNO2 |
Molecular Weight |
318.6 |
Purity |
95 |
Origin of Product |
United States |
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